Cas no 2228743-83-5 (2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228743-83-5
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 5783741
• PubChem ID: 165970149
• Update Time: 2025-06-12

2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-bromo-1,3-thiazol-4-yl)cyclopropyl]ethan-1-amine
• EN300-1925818
• 2228743-83-5
• 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine

• Inchi： 1S/C8H11BrN2S/c9-7-11-6(5-12-7)8(1-2-8)3-4-10/h5H,1-4,10H2
• InChI Key： DTUIQKROWFLLTA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(CCN)CC1

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine

Introduction to 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine (CAS No: 2228743-83-5)

2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228743-83-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a cyclopropyl group and a thiazole ring system, contribute to its unique chemical properties and potential therapeutic applications.

The thiazole moiety is a heterocyclic compound that is widely recognized for its presence in numerous biologically active natural products and pharmaceuticals. Its structural framework, consisting of a sulfur atom and a nitrogen atom in a five-membered ring, imparts distinct electronic and steric properties that can influence the molecule's interactions with biological targets. In the case of 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine, the bromo substituent on the thiazole ring adds an additional layer of complexity, potentially affecting both the reactivity and the biological activity of the compound.

The cyclopropyl group is another key structural element that contributes to the molecule's overall properties. Cyclopropane derivatives are known for their unique strain energy and rigidity, which can influence molecular conformation and binding affinity. The incorporation of a cyclopropyl group into the structure of 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine may enhance its interaction with specific biological targets, thereby increasing its potential as a lead compound in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the bromo substituent on the thiazole ring can engage in halogen bonding with certain amino acid residues in protein targets, while the cyclopropyl group may facilitate hydrophobic interactions. These findings highlight the importance of understanding the structural features of such compounds in designing effective drugs.

The synthesis of 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups, such as the bromo atom and the amine group, necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have employed various synthetic strategies, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies on 2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine have revealed promising results in several pharmacological assays. The compound has shown potential as an inhibitor of certain kinases and other enzymes involved in inflammatory pathways. Additionally, its interaction with DNA-binding proteins has been explored, suggesting possible applications in anticancer therapies. These findings underscore the compound's significance as a candidate for further development into novel therapeutic agents.

The growing interest in heterocyclic compounds like thiazole derivatives has spurred numerous research efforts aimed at discovering new bioactive molecules. The structural diversity inherent in these compounds allows for extensive modifications that can fine-tune their biological properties. By leveraging advanced synthetic methodologies and computational tools, chemists are able to design and optimize molecules with enhanced efficacy and selectivity.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular docking studies have been instrumental in predicting the binding modes of 2-1-(2-bromo-1,3-thiazol-4-y lcyclopropylethan -1 -amine) with various biological targets. These studies not only provide valuable insights into the molecular interactions but also guide experimental efforts by identifying key structural features that contribute to binding affinity. Such integrative approaches are essential for accelerating the development of new drugs.

Future directions in the research of 2 - 1 - ( 2 - bromo - 1 , 3 - thiazol - 4 - yl ) cyc lo prop yle than - 1 - am ine include exploring its pharmacokinetic properties and conducting more extensive preclinical studies to evaluate its safety and efficacy. Additionally, investigating derivatives of this compound may lead to novel analogs with improved pharmacological profiles. The combination of experimental synthesis with computational modeling will continue to be a powerful tool in uncovering new therapeutic possibilities.

In conclusion, 2 - 1 - ( 2 - bromo - 1 , 3 - th az ol - 4 - yl ) cyc lo prop yle than - 1 - am ine ( CAS No: 2228743 - 83 - 5) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts. As research progresses, this compound holds great potential for contributing to advancements in therapeutic interventions across various disease areas.